Cas no 2877649-93-7 (N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide)

• Product Name: N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide
• CAS No: 2877649-93-7
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 5308004
• PubChem ID: 165431590
• Update Time: 2025-07-01

N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877649-93-7
• F6830-7609
• N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide
• AKOS040887615
• 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C19H24N4O3/c24-18-12-17(21-16-5-1-2-9-23(16)18)22-8-3-4-14(13-22)19(25)20-15-6-10-26-11-7-15/h1-2,5,9,12,14-15H,3-4,6-8,10-11,13H2,(H,20,25)
• InChI Key： KWQJUCJMLHKJLA-UHFFFAOYSA-N
• SMILES： N1(C2=CC(=O)N3C=CC=CC3=N2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 356.18484064g/mol
• Monoisotopic Mass: 356.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.08±0.20(Predicted)

Additional information on N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide

Professional Introduction to N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide (CAS No. 2877649-93-7)

N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2877649-93-7, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and pharmacophores recognized for their biological activity. The presence of both oxan-4-yl and pyrido[1,2-a]pyrimidine moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The structural design of N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide is meticulously crafted to optimize its pharmacological properties. The oxan-4-yl group, derived from tetrahydropyran, introduces a flexible cycloalkyl moiety that can enhance solubility and metabolic stability, while the pyrido[1,2-a]pyrimidine scaffold is well-documented for its role in various biological pathways. Specifically, this scaffold is frequently associated with kinases and other enzymes involved in cell signaling, making it a valuable component for developing therapeutic agents targeting cancers and inflammatory diseases.

In recent years, there has been a surge in research focused on the development of small molecules that modulate enzyme activity through precise structural modifications. The compound N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. The piperidine ring further contributes to the compound's complexity by providing an additional site for functionalization and interaction with biological targets. This multifaceted approach has led to the discovery of several lead compounds with significant therapeutic potential.

The synthesis of N-(oxan-4-yl)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-3-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluation. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their rapid progression into drug discovery pipelines.

Beyond its structural significance, N-(oxan-4-y)l)-1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2--yl}piperidine-3--carboxamide (CAS No. 2877649-93-7) has shown intriguing biological activity in preliminary assays. Studies have indicated that this compound exhibits inhibitory effects on certain kinases, which are overexpressed in various cancers and contribute to tumor growth and progression. The ability to selectively target these kinases without affecting normal cellular processes is a key goal in oncology research. Additionally, the compound's interaction with other enzymes and receptors involved in inflammation suggests potential applications in treating autoimmune diseases and chronic inflammatory conditions.

The pharmacokinetic profile of N-(oxan-4-yl)l)-1-{4-oxo-4H-pyridi[1,a]pymidin-2-y]pipercidine-3-carcboxamidestrengthens its candidacy as a drug candidate by suggesting favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are critical for ensuring therapeutic efficacy while minimizing side effects. Further studies are underway to optimize these properties through structural modifications and formulation development.

The integration of computational chemistry and high-throughput screening technologies has accelerated the process of identifying promising candidates like N-(oxan-y)l)-1-{>}-pyrdino[a][a]pymidinestudies have also revealed insights into the compound's mechanism of action at the molecular level. Understanding how these molecules interact with their targets provides valuable information for designing next-generation drugs with improved potency and selectivity. Additionally, computational modeling has helped predict potential off-target effects early in the development process, allowing researchers to make informed decisions about further optimization.

The future prospects for N-(>)-carboxamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore new synthetic routes that could improve yield and scalability while maintaining high purity standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion,N-(oxan-strong>>)-carboxamide (CAS No. 28776>49>93)>is an innovative compound with significant potential in pharmaceutical research. Its intricate structure combines multiple pharmacophores capable of modulating critical biological pathways. As our understanding of disease mechanisms continues to evolve,this molecule stands as a testament to the power of interdisciplinary collaboration between chemistry, biology,and medicine. The journey from laboratory discovery to clinical application is long,but compounds like this one offer hope for addressing some of humanity's most pressing health challenges. With continued innovationand dedication,the full therapeutic potential of N-(oxan-strong>>)-carboxamide will undoubtedly be realized.